Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate
Overview
Description
“Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate” is a chemical compound classified as a benzoate ester. It has a molecular weight of 202.16 . The IUPAC name for this compound is “methyl 3,5-difluoro-4-(hydroxymethyl)benzoate” and its InChI code is "1S/C9H8F2O3/c1-14-9(13)5-2-7(10)6(4-12)8(11)3-5/h2-3,12H,4H2,1H3" .
Molecular Structure Analysis
The molecular formula of “Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate” is C9H8F2O3. The structure includes a benzoate ester group, two fluorine atoms at the 3rd and 5th positions, and a hydroxymethyl group at the 4th position on the benzene ring .Physical And Chemical Properties Analysis
“Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate” is a powder at room temperature . The compound should be stored at room temperature .Scientific Research Applications
Medicine: Antiviral and Anticancer Applications
Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate is a compound that can be used in the synthesis of indole derivatives . These derivatives have shown promise in antiviral and anticancer applications. For instance, certain indole derivatives have been reported to exhibit inhibitory activity against influenza A and other viruses . Additionally, indole compounds have been synthesized and tested for their antiproliferative effects on various cancer cell lines, indicating potential use in cancer therapy .
Material Science: Synthesis of Fluorinated Polymers
The fluorinated groups in Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate make it a valuable precursor in the synthesis of fluorinated polymers. These polymers are known for their exceptional chemical resistance and thermal stability, making them suitable for high-performance materials in various industries .
Environmental Science: Fluorinated Compound Analysis
Environmental science research often involves the analysis of fluorinated organic compounds due to their persistence and potential ecological impact. Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate could be used as a standard in analytical methods to quantify similar environmental contaminants .
Analytical Chemistry: Chromatography Standards
In analytical chemistry, this compound can serve as a standard in chromatographic analyses due to its distinct chemical structure. It could help in calibrating instruments or methods that are designed to detect and measure fluorinated compounds in various samples .
Biochemistry Research: Enzyme Inhibition Studies
The structure of Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate allows it to be used in biochemistry research, particularly in studies involving enzyme inhibition. Its interaction with biological molecules could provide insights into the design of enzyme inhibitors .
Industrial Applications: Specialty Chemical Manufacturing
Industrially, this compound can be utilized in the manufacturing of specialty chemicals where fluorinated aromatic compounds are required. Its reactivity and selectivity make it a valuable intermediate in complex synthetic processes .
Pharmaceutical Research: Drug Design and Synthesis
Finally, in pharmaceutical research, Methyl 3,5-difluoro-4-(hydroxymethyl)benzoate can be a key intermediate in the design and synthesis of new drugs. Its fluorinated structure can be leveraged to improve the pharmacokinetic properties of potential drug candidates .
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER/doctor if you feel unwell), P332+P313 (If skin irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention), P362 (Take off contaminated clothing), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), and P501 (Dispose of contents/container to an approved waste disposal plant) .
properties
IUPAC Name |
methyl 3,5-difluoro-4-(hydroxymethyl)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O3/c1-14-9(13)5-2-7(10)6(4-12)8(11)3-5/h2-3,12H,4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDNFJLIHDVRZKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C(=C1)F)CO)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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